Cas no 2680829-00-7 (benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680829-00-7
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5635622
• PubChem ID: 165907336
• Update Time: 2025-06-18

benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680829-00-7
• benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate
• EN300-28286653

• Inchi： 1S/C17H17NO3/c19-11-14-6-7-15-8-9-18(16(15)10-14)17(20)21-12-13-4-2-1-3-5-13/h1-7,10,19H,8-9,11-12H2
• InChI Key： YLDRFCNRHIJHJI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=C(CO)C=CC=2CC1)=O

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680829-00-7)

Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate, a compound with the chemical formula C₁₇H₁₇O₃, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2680829-00-7, has garnered attention due to its structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxymethyl and carboxylate functional groups in its structure endows it with unique reactivity, making it a versatile building block for medicinal chemists.

The indole core of Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate is a well-known pharmacophore in drug design, contributing to its potential biological activity. Indole derivatives have been extensively studied for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The hydroxymethyl group at the 6-position and the carboxylate group at the 1-position provide additional sites for chemical modification, allowing for the development of novel analogs with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of indole derivatives. Researchers have been particularly focused on modulating the activity of enzymes and receptors involved in critical biological pathways. For instance, studies have shown that certain indole-based compounds can interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the inflammatory response. The compound Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate represents a promising scaffold for further investigation in this area.

The synthesis of Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate involves multi-step organic reactions that highlight the synthetic prowess of modern pharmaceutical chemistry. The process typically begins with the formation of the indole ring through cyclization reactions, followed by functionalization at specific positions to introduce the hydroxymethyl and carboxylate groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The role of computational chemistry in the design and optimization of Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. Additionally, computational methods have been used to identify optimal synthetic routes, reducing experimental trial-and-error and accelerating the drug discovery process.

Recent studies have also explored the metabolic stability and pharmacokinetic properties of Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate. Understanding how a compound is processed by the body is crucial for determining its therapeutic efficacy and safety profile. Metabolic studies have revealed that this compound undergoes biotransformation via cytochrome P450 enzymes, which are responsible for detoxifying many pharmaceuticals. This information is vital for predicting potential drug-drug interactions and optimizing dosing regimens.

The potential applications of Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate extend beyond traditional therapeutic areas. For example, its structural features make it a suitable candidate for developing new antimicrobial agents against drug-resistant pathogens. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action.

In conclusion, Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680829-00-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. The growing body of research on indole derivatives underscores their importance in drug discovery, and compounds like Benzyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate are likely to play a crucial role in addressing future healthcare challenges.